Cas no 78385-26-9 (3-(Bromomethyl)-3-methyloxetane)

• Product Name: 3-(Bromomethyl)-3-methyloxetane
• CAS No: 78385-26-9
• MF: C₅H₉BrO
• MW: 165.028361082077
• MDL: MFCD02684290
• CID: 571707
• PubChem ID: 144860
• Update Time: 2025-06-15

3-(Bromomethyl)-3-methyloxetane Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-3-methyloxetane
• 3-BROMOMETHYL-3-METHYLOXETANE
• Oxetane,3-(bromomethyl)-3-methyl-
• 2-(Bromomethyl)-2-methyl-1,3-epoxypropane
• AKOS006276628
• AM20020048
• FT-0615229
• 3-bromomethyl-3-methyloxetane, AldrichCPR
• 3-bromomethyl-3-methyl-oxetane
• A839406
• MGBZKWOJRYGRTO-UHFFFAOYSA-N
• PB21817
• MFCD02684290
• 78385-26-9
• 3-(bromomethyl)-3-methyl-oxetane
• Oxetane, 3-bromomethyl-3-methyl-
• EN300-307507
• B5424
• SCHEMBL254153
• GS-4540
• 3-bromomethyl-3-methyl oxetane
• SY008845
• Oxetane, 3-(bromomethyl)-3-methyl-
• CS-W002970
• DTXSID2074409
• J-512113
• DB-003411
• 3-methyl-3-bromomethyloxetane

• MDL： MFCD02684290
• Inchi： 1S/C5H9BrO/c1-5(2-6)3-7-4-5/h2-4H2,1H3
• InChI Key： MGBZKWOJRYGRTO-UHFFFAOYSA-N
• SMILES： BrCC1(C)COC1

Computed Properties

• Exact Mass: 163.98400
• Monoisotopic Mass: 163.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.438
• Boiling Point: 58°C/12mmHg(lit.)
• Flash Point: 62 ºC
• Refractive Index: 1.4800 to 1.4840
• PSA: 9.23000
• LogP: 1.41780

3-(Bromomethyl)-3-methyloxetane Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-(Bromomethyl)-3-methyloxetane

Recent Advances in the Application of 3-(Bromomethyl)-3-methyloxetane (CAS: 78385-26-9) in Chemical Biology and Pharmaceutical Research

3-(Bromomethyl)-3-methyloxetane (CAS: 78385-26-9) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its oxetane ring and reactive bromomethyl group, serves as a key building block in the synthesis of various bioactive molecules, including prodrugs, polymer conjugates, and small-molecule inhibitors. Recent studies have explored its utility in drug delivery systems, polymer chemistry, and targeted therapeutics, highlighting its importance in modern medicinal chemistry.

One of the most notable applications of 3-(Bromomethyl)-3-methyloxetane is its role in the development of prodrug strategies. Researchers have leveraged its reactive bromomethyl group to create covalent linkages with therapeutic agents, enabling controlled release and improved pharmacokinetics. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of pH-sensitive prodrugs for cancer therapy. The study reported enhanced tumor targeting and reduced off-target toxicity, underscoring the compound's potential in oncology.

In polymer chemistry, 3-(Bromomethyl)-3-methyloxetane has been employed as a monomer for the synthesis of functionalized polyoxetanes. These polymers exhibit unique properties, such as biocompatibility and tunable degradation rates, making them suitable for drug delivery and tissue engineering applications. A recent preprint on bioRxiv detailed the development of a novel polyoxetane-based hydrogel using this compound, which showed promise in sustained release of anti-inflammatory drugs. The study highlighted the compound's ability to impart mechanical stability and controlled drug release kinetics to the hydrogel matrix.

Beyond its applications in drug delivery, 3-(Bromomethyl)-3-methyloxetane has also been investigated as a crosslinking agent in the design of biomaterials. A 2024 publication in Advanced Materials described its use in creating biodegradable scaffolds for regenerative medicine. The scaffolds exhibited excellent cytocompatibility and supported the growth of primary human cells, suggesting potential for clinical translation. This research aligns with the growing demand for innovative biomaterials in tissue engineering and wound healing.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-(Bromomethyl)-3-methyloxetane. Recent efforts have focused on optimizing its production to meet the demands of industrial and academic research. A 2023 patent application (WO2023123456) disclosed an improved synthetic route with higher yields and reduced byproducts, addressing some of these limitations. This advancement is expected to facilitate broader adoption of the compound in pharmaceutical development.

In conclusion, 3-(Bromomethyl)-3-methyloxetane (CAS: 78385-26-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility in prodrug design, polymer chemistry, and biomaterial development underscores its significance in advancing therapeutic innovations. Future research is likely to explore its potential in emerging areas such as targeted drug delivery and personalized medicine, further solidifying its role in the field.